Cas no 53369-62-3 (2-Octene,1-bromo-3-methyl-, (Z)- (9CI))

• Product Name: 2-Octene,1-bromo-3-methyl-, (Z)- (9CI)
• CAS No: 53369-62-3
• MF: C₉H₁₇Br
• MW: 205.135282278061
• CID: 379016
• PubChem ID: 54602251
• Update Time: 2025-04-19

2-Octene,1-bromo-3-methyl-, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Octene,1-bromo-3-methyl-, (Z)- (9CI)
• (Z)-1-bromo-3-methyloct-2-ene
• (Z)-1-Brom-3-methyl-2-octen
• (Z)-1-bromo-3-methyl-oct-2-ene
• NSC302375
• (2Z)-1-Bromo-3-methyloct-2-ene
• 53369-62-3
• DTXSID60713306
• NSC-302375

• Inchi： 1S/C9H17Br/c1-3-4-5-6-9(2)7-8-10/h7H,3-6,8H2,1-2H3/b9-7-
• InChI Key： FABPEHHINRPZGV-CLFYSBASSA-N
• SMILES： BrC/C=C(/C)\CCCCC

Computed Properties

• Exact Mass: 204.05141
• Monoisotopic Mass: 204.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 1.116
• Boiling Point: 216.4°C at 760 mmHg
• Flash Point: 80.4°C
• Refractive Index: 1.471
• PSA: 0
• LogP: 3.90790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides